molecular formula C11H14NO2P B8676166 3-Phenyl-2-isoxazolin-5-yldimethylphosphine oxide CAS No. 125674-36-4

3-Phenyl-2-isoxazolin-5-yldimethylphosphine oxide

Cat. No.: B8676166
CAS No.: 125674-36-4
M. Wt: 223.21 g/mol
InChI Key: WCEFMFNOBWCAEV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Phenyl-2-isoxazolin-5-yldimethylphosphine oxide is a useful research compound. Its molecular formula is C11H14NO2P and its molecular weight is 223.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

125674-36-4

Molecular Formula

C11H14NO2P

Molecular Weight

223.21 g/mol

IUPAC Name

5-dimethylphosphoryl-3-phenyl-4,5-dihydro-1,2-oxazole

InChI

InChI=1S/C11H14NO2P/c1-15(2,13)11-8-10(12-14-11)9-6-4-3-5-7-9/h3-7,11H,8H2,1-2H3

InChI Key

WCEFMFNOBWCAEV-UHFFFAOYSA-N

Canonical SMILES

CP(=O)(C)C1CC(=NO1)C2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Preparation is carried out in analogy to Example 1 by starting from 60.6 g (0.5 mol) of benzaldoxime, 73.45 g (0.55 mol) of N-chlorosuccinimide, 57.3 g (0.55 mol) of vinyldimethylphosphine oxide and 76.5 ml (0.55 mol) of triethylamine. After the usual working up, the product is recrystallized from. tert.butyl methyl ether. 64.4 g of pure product of melting point 153° C. are obtained.
Quantity
60.6 g
Type
reactant
Reaction Step One
Quantity
73.45 g
Type
reactant
Reaction Step Two
Quantity
57.3 g
Type
reactant
Reaction Step Three
Quantity
76.5 mL
Type
reactant
Reaction Step Four

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.